Cas no 721406-93-5 (2-{5,7-bis(ethylamino)-1,2,4triazolo4,3-a1,3,5triazin-3-ylsulfanyl}-N-(2-nitrophenyl)acetamide)

• Product Name: 2-{5,7-bis(ethylamino)-1,2,4triazolo4,3-a1,3,5triazin-3-ylsulfanyl}-N-(2-nitrophenyl)acetamide
• CAS No: 721406-93-5
• MF: C₁₆H₁₉N₉O₃S
• MW: 417.445559740067
• CID: 5475898
• Update Time: 2025-07-01

2-{5,7-bis(ethylamino)-1,2,4triazolo4,3-a1,3,5triazin-3-ylsulfanyl}-N-(2-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5,7-bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl]sulfanyl]-N-(2-nitrophenyl)acetamide
• 2-{5,7-bis(ethylamino)-1,2,4triazolo4,3-a1,3,5triazin-3-ylsulfanyl}-N-(2-nitrophenyl)acetamide

• Inchi： 1S/C16H19N9O3S/c1-3-17-13-20-14(18-4-2)24-15(21-13)22-23-16(24)29-9-12(26)19-10-7-5-6-8-11(10)25(27)28/h5-8H,3-4,9H2,1-2H3,(H,19,26)(H2,17,18,20,21,22)
• InChI Key： GRINEXKZPRZCRW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1[N+]([O-])=O)(=O)CSC1N2C(NCC)=NC(NCC)=NC2=NN=1

Additional information on 2-{5,7-bis(ethylamino)-1,2,4triazolo4,3-a1,3,5triazin-3-ylsulfanyl}-N-(2-nitrophenyl)acetamide

Compound CAS No. 721406-93-5: 2-{5,7-Bis(ethylamino)-1,2,4-triazolo[4,3-a]1,3,5-triazin-3-ylsulfanyl}-N-(2-nitrophenyl)acetamide

The compound CAS No. 721406-93-5, also known as 2-{5,7-bis(ethylamino)-1,2,4-triazolo[4,3-a]1,3,5-triazin-3-ylsulfanyl}-N-(2-nitrophenyl)acetamide, is a highly specialized organic compound with a complex structure. This compound belongs to the class of acetamides and features a unique combination of functional groups that make it a subject of interest in various fields of chemistry and pharmacology. The molecule incorporates a sulfanyl group, an ethylamino group, and a nitrophenyl group, which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the significance of this compound in the development of novel antimicrobial agents. The presence of the triazolo-triazine ring system in its structure has been shown to exhibit potent activity against a wide range of bacterial and fungal pathogens. Researchers have reported that this compound demonstrates a remarkable ability to inhibit the growth of drug-resistant strains, making it a promising candidate for the design of next-generation antibiotics. Furthermore, its nitrophenyl group has been implicated in enhancing the compound's ability to penetrate bacterial cell membranes, thereby increasing its efficacy.

In addition to its antimicrobial properties, this compound has also been explored for its potential in the field of cancer therapy. Preclinical studies have revealed that CAS No. 721406-93-5 exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to the compound's ability to target specific signaling pathways involved in cancer cell proliferation and survival. The ethylamino groups within the molecule have been found to play a critical role in modulating these pathways, making this compound a potential candidate for targeted cancer treatment.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the triazolo-triazine ring system through a series of condensation reactions and the subsequent introduction of the sulfanyl and nitrophenyl groups. Researchers have optimized these steps by employing advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation, which have significantly improved the overall efficiency of the process.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its potential impact on aquatic ecosystems. However, further research is needed to fully understand its long-term environmental fate and assess its safety for large-scale industrial applications.

In conclusion, CAS No. 721406-93-5 stands out as a versatile compound with significant potential in multiple therapeutic areas. Its unique structural features and promising biological activities make it an invaluable tool for advancing drug discovery and development efforts. As research continues to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.